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Compound of Interest

Compound Name:
Benzenesulfinamide, N,N-

dimethyl-

CAS No.: 5539-54-8

Cat. No.: B14741774

Get Quote

Chemical Identity & Technical Context
To ensure protocol accuracy, we must first distinguish this compound from its oxidized

counterpart (the sulfonamide). This guide specifically addresses the sulfinamide derivative,

often encountered as a leaving group in electrophilic trifluoromethylation reactions (e.g., using

Shibata’s reagent) or as a chiral auxiliary intermediate.
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Parameter Specification

Chemical Name Benzenesulfinamide, N,N-dimethyl-

CAS Number 5539-54-8

Molecular Formula C₈H₁₁NOS

Molecular Weight 169.24 g/mol

Structure Ph–S(=O)–N(CH₃)₂

Physical State
Viscous oil or low-melting solid (depending on

purity)

Key Reactivity
Susceptible to hydrolysis; oxidizes to

sulfonamide; acts as a nucleophile.[1]

Critical Distinction: Do not confuse with N,N-Dimethylbenzenesulfonamide (CAS 14417-01-7),

which has a sulfur oxidation state of +6.[1] The sulfinamide (oxidation state +4) is chemically

distinct and more reactive.

Safety Profile & Mechanism of Hazard
Effective safety protocols rely on understanding the causality of the hazard. This compound

poses a dual threat upon degradation:

Hydrolytic Cleavage: In the presence of strong acids or aqueous bases, the S-N bond

cleaves.

Byproduct Release: This releases Dimethylamine (DMA) and Benzenesulfinic acid.

Risk: Dimethylamine is a flammable gas (or liquid under pressure) with a flash point of

-17°C and significant toxicity.
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Implication: Waste streams containing this sulfinamide must never be acidified without

adequate ventilation and cooling, as this liberates DMA.

Degradation Pathway (Visualization)
The following diagram illustrates the chemical fate of the compound if mishandled, highlighting

the release of toxic byproducts.
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Figure 1: Chemical degradation pathways showing critical release of Dimethylamine upon

hydrolysis.

Proper Disposal Procedures
This protocol assumes the generator is operating under standard laboratory waste regulations

(e.g., RCRA in the US, or local equivalent).

Core Directive: Thermal Destruction
Due to the nitrogen-sulfur bond and the potential for amine release, High-Temperature

Incineration is the only validated method for complete destruction.

Step-by-Step Disposal Workflow
Phase 1: Segregation (At the Bench)

Do Not Mix With: Oxidizers (Nitric acid, Peroxides). Sulfinamides are reducing agents; mixing

with strong oxidizers can cause exothermic runaways.
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Do Not Mix With: Aqueous Acidic Waste. This prevents the premature generation of

dimethylamine fumes in the waste container.

Container Choice: High-density polyethylene (HDPE) or Amber Glass.

Phase 2: Waste Stream Classification
Since CAS 5539-54-8 is not explicitly "P-listed" or "U-listed" by the EPA, it is classified by its

characteristics.

Waste Characteristic Determination Action

Ignitability (D001)

Check Flash Point. If < 60°C

(likely if solvent wet), code

D001.

Segregate as Flammable.

Corrosivity (D002)
Unlikely, unless mixed with

acids/bases.
Test pH if unsure.

Toxicity Treat as Toxic Organic. Default Classification.

Phase 3: Lab Pack & Labeling
Labeling: Clearly mark the container as "Hazardous Waste - Toxic Organic."

Constituents: List "Benzenesulfinamide, N,N-dimethyl-" explicitly. Do not use generic terms

like "Sulfur Waste."

Secondary Containment: Store the waste bottle in a secondary tray to capture leaks.

Operational Disposal Decision Tree
Use this logic flow to determine the exact disposal route for your specific sample type (Pure vs.

Mixture).
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Waste Generation:
N,N-Dimethylbenzenesulfinamide

Physical State?

Liquid / Reaction Mixture

 Solution

Pure Solid / Residue

 Pure/Precipitate

Contains Halogenated
Solvents (DCM, Chloroform)?

Stream A:
Halogenated Organic Waste

 Yes

Stream B:
Non-Halogenated Organic Waste

 No

Final Destination:
High-Temp Incineration

(w/ Scrubber for SOx/NOx)

Stream C:
Solid Hazardous Waste (Lab Pack)
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Figure 2: Decision logic for segregating waste streams based on solvent content and physical

state.

Emergency Response Procedures
In the event of a spill or exposure, immediate action is required. These steps are self-validating

based on the chemical's hydrolysis properties.
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Spill Cleanup:

Do not use water. Water may initiate hydrolysis and release amines.

Absorb: Use an inert absorbent (Vermiculite or Sand).

Neutralize: If a smell of amine (fishy odor) is detected, the compound has already

hydrolyzed. Ventilate the area immediately.

Skin Contact:

Wash with soap and water. Why? While water hydrolyzes the compound, the soap micelle

encapsulates the organic fragments, and the volume of running water dilutes the

generated amine below toxic/thermal thresholds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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